Cas no 1131614-50-0 (Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate)

• Product Name: Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate
• CAS No: 1131614-50-0
• MF: C₁₁H₁₄INO₃
• MW: 335.138235569
• CID: 1030619
• PubChem ID: 44828981
• Update Time: 2025-05-19

Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate
• methyl 4-[2-hydroxyethyl(methyl)amino]-3-iodobenzoate
• 1131614-50-0
• SB83468
• DB-060418
• A802892
• Methyl 4-[(2-hydroxyethyl)(methyl)amino]-3-iodobenzoate
• DTXSID90661068
• Methyl4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate
• AKOS015851985

• Inchi： 1S/C11H14INO3/c1-13(5-6-14)10-4-3-8(7-9(10)12)11(15)16-2/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： LFBCUJQEGUTUHS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1N(C)CCO

Computed Properties

• Exact Mass: 335.002
• Monoisotopic Mass: 335.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 49.77000
• LogP: 1.50630

Additional information on Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate

Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate (CAS No. 1131614-50-0): A Comprehensive Overview

Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate, identified by its CAS number 1131614-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of iodo-substituted benzoates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an iodo group and a tertiary amine moiety, make it a valuable scaffold for designing novel bioactive molecules.

The< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule exhibits a complex arrangement of functional groups, including a methyl ester group, a hydroxyethyl chain, and an iodine substituent on the benzene ring. These features contribute to its remarkable chemical reactivity and biological significance. The iodo group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility has made the compound an attractive candidate for various chemical transformations and functionalization strategies.

In recent years, there has been a growing interest in exploring the pharmacological potential of iodo-substituted benzoates. These compounds have been investigated for their ability to interact with biological targets such as enzymes and receptors, leading to the development of new therapeutic agents. The< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule, with its unique structural composition, has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The presence of both an iodo group and an amine functionality provides multiple points for chemical intervention, allowing researchers to design molecules with enhanced binding affinity and selectivity. This has led to several innovative approaches in drug discovery, where< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate serves as a key intermediate in synthesizing novel analogs with improved pharmacokinetic profiles.

Recent studies have highlighted the compound's potential in oncology research. Iodinated benzoates have been shown to exhibit inhibitory effects on various kinases and growth factor receptors, which are critical targets in cancer therapy. The< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule has been explored as a precursor in the synthesis of kinase inhibitors, demonstrating promising results in preclinical studies. These findings underscore the importance of this compound in developing next-generation anticancer agents.

The< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule also finds applications in neuropharmacology. Emerging evidence suggests that iodo-substituted benzoates can modulate neurotransmitter systems involved in cognitive function and mood regulation. Researchers have utilized this compound to develop potential treatments for neurological disorders such as Alzheimer's disease and depression. The ability of< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate to interact with specific neural targets makes it a promising candidate for further investigation in this field.

In addition to its therapeutic applications, the< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule has been investigated for its role in chemical biology. Its unique structural features allow it to serve as a probe for studying enzyme mechanisms and receptor interactions. By incorporating this compound into biochemical assays, researchers can gain insights into the function of key biological pathways relevant to human health and disease.

The synthesis of< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of a halogenated benzoic acid derivative, followed by esterification and subsequent functional group modifications. The introduction of the hydroxyethyl chain and the tertiary amine group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The< strong>Methyl 4-((2-hydroxyethyl)(methyl)amino)-3-iodobenzoate molecule's stability under various conditions is another important consideration in its application. Studies have demonstrated that this compound remains stable under standard storage conditions but may degrade under extreme pH or temperature regimes. Proper handling and storage protocols are essential to maintain its integrity during research and development processes.

In conclusion, Methyl 4-((2-hydroxyethy(l)methyIAMINO)-3-IODOBENZOATE (CAS No.1131614-50-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for designing novel bioactive molecules with applications ranging from oncology to neuropharmacology. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.